1-(4-Fluorobenzyl)-3-(5-(4-(isopropylthio)phenyl)-1,3,4-oxadiazol-2-yl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[5-(4-propan-2-ylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]urea
• InChI: InChI=1S/C19H19FN4O2S/c1-12(2)27-16-9-5-14(6-10-16)17-23-24-19(26-17)22-18(25)21-11-13-3-7-15(20)8-4-13/h3-10,12H,11H2,1-2H3,(H2,21,22,24,25)
• InChI Key: FJRWDRBPKMSLMK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)C2=NN=C(O2)NC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H19FN4O2S
• Molecular Weight: 386.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, given the presence of multiple functional groups and a heterocyclic ring. The oxadiazole ring, in particular, would contribute to the compound’s chemical properties.

Scientific Research Applications

Photodegradation and Structural Analysis

The study of photodegradation processes and the structural analysis of photoproducts related to 1,3,4-thiadiazole-urea compounds, which share a structural resemblance with the compound , has provided insights into their chemical behavior under light exposure. This research aids in understanding the stability and degradation pathways of such chemicals in environmental conditions (Moorman, Findak, & Ku, 1985).

Orexin Receptor Mechanisms

Research involving compounds structurally similar to "1-(4-Fluorobenzyl)-3-(5-(4-(isopropylthio)phenyl)-1,3,4-oxadiazol-2-yl)urea" has explored their role in modulating orexin receptors, which are involved in feeding, arousal, stress, and drug abuse behaviors. These studies contribute to the understanding of how such compounds could potentially be used in pharmacological interventions for eating disorders and related conditions (Piccoli et al., 2012).

Material Science Applications

In the field of material science, studies on polyurethane-ureas incorporating oxadiazole structures have highlighted the influence of these structures on the mechanical properties of polymers. This research is critical for developing new materials with enhanced performance for various industrial applications (Scorţanu et al., 2006).

Antifungal Activities

The antifungal activities of 1,3,4-oxadiazole derivatives have been evaluated, indicating the potential of such compounds in developing new antifungal agents. This line of research is crucial for addressing the growing concern of fungal resistance to existing medications (Mishra, Singh, & Wahab, 2000).

Anion-induced Deprotonation Studies

Investigations into the anion-induced deprotonation of urea-based receptors provide fundamental insights into the chemical interactions and potential applications of these compounds in sensing and catalysis (Boiocchi et al., 2005).